Cas no 1436072-21-7 (2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide)

• Product Name: 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide
• CAS No: 1436072-21-7
• MF: C₁₆H₂₀N₄OS₂
• MW: 348.486200332642
• CID: 5403794
• PubChem ID: 71984368
• Update Time: 2025-06-09

2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide

• Inchi： 1S/C16H20N4OS2/c1-8-7-23-15(17-8)10(3)19-14(21)12-9(2)18-13(11-5-6-11)20-16(12)22-4/h7,10-11H,5-6H2,1-4H3,(H,19,21)
• InChI Key： BZCVRXQVAMIOII-UHFFFAOYSA-N
• SMILES： C1(C2CC2)=NC(SC)=C(C(NC(C2=NC(C)=CS2)C)=O)C(C)=N1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.6±50.0 °C(Predicted)
• pka: 11.62±0.46(Predicted)

Additional information on 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide

Professional Introduction to Compound with CAS No. 1436072-21-7 and Product Name: 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide

The compound with the CAS number 1436072-21-7 and the product name 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The structural features of this molecule, including its cyclopropyl and thiazole moieties, contribute to its unique pharmacological properties and make it a subject of considerable interest in medicinal chemistry research.

In recent years, there has been a growing emphasis on the development of novel small molecules that can modulate biological pathways associated with various diseases. Pyrimidine derivatives have been extensively studied due to their ability to interact with biological targets such as enzymes and receptors. The presence of multiple functional groups in 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide suggests that it may exhibit a broad spectrum of biological activities. Specifically, the cyclopropyl group can influence the binding affinity and selectivity of the compound, while the thiazole moiety is known for its role in various pharmacological actions.

One of the most compelling aspects of this compound is its potential application in oncology research. Pyrimidine-based molecules have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The structural framework of 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide aligns well with the requirements for kinase inhibition, making it a valuable candidate for further investigation. Recent studies have demonstrated that modifications in the pyrimidine core can enhance binding to target proteins, leading to improved therapeutic efficacy.

Moreover, the compound's methylthio group adds another layer of complexity to its pharmacological profile. This group is often incorporated into drug candidates to improve solubility and metabolic stability. The interaction between the methylthio moiety and biological targets can also influence the compound's mechanism of action. For instance, it may serve as a scaffold for further derivatization to enhance potency or selectivity against specific disease markers.

Current research in medicinal chemistry increasingly focuses on structure-activity relationship (SAR) studies to optimize lead compounds like 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide. By systematically modifying various functional groups, chemists can fine-tune the biological activity of these molecules. The cyclopropyl group, in particular, has been shown to play a crucial role in modulating binding interactions. Its rigidity can enhance binding affinity, while its size can prevent off-target effects.

The integration of computational methods into drug discovery has also accelerated the development process for compounds like this one. Molecular modeling techniques allow researchers to predict how modifications will affect the compound's interactions with biological targets. These predictions can guide experimental efforts, reducing the time and resources required for optimization. As a result, compounds such as 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide are being rapidly advanced through preclinical development pipelines.

In addition to oncology applications, this compound has potential uses in other therapeutic areas. For example, pyrimidine derivatives have been explored as antiviral agents due to their ability to interfere with viral replication mechanisms. The structural features of 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide make it a versatile scaffold that could be adapted for multiple drug targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to improve efficiency and scalability. These methods not only enhance production but also minimize waste, aligning with green chemistry principles.

As interest in precision medicine grows, compounds like 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethyl]-6-(methylthio)-5-pyrimidinecarboxamide are being evaluated for their potential use in personalized therapy approaches. By understanding how individual genetic variations influence drug responses, researchers can develop more targeted treatments that maximize efficacy while minimizing side effects.

The future prospects for this compound are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to further elucidate its mechanism of action and explore new derivatives that may offer improved properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound from preclinical studies to clinical trials.

In conclusion, 2-Cyclopropyl-4-methyl-N-[1-(4-methyl-2-thiazolyl)ethly]-6-(methylene)-5-pyrimidinecarboxamide (CAS No. 1436072-21-7) represents a significant contribution to pharmaceutical chemistry research. Its structural complexity and diverse functional groups make it a versatile candidate for multiple therapeutic applications, particularly in oncology and antiviral treatments. With continued research and development efforts, this compound has the potential to improve patient outcomes by addressing unmet medical needs.